Cas no 945611-27-8 (3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate)

• Product Name: 3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate
• CAS No: 945611-27-8
• MF: C₈H₁₇N₂O₄P
• MW: 236.205343008041
• MDL: MFCD10566974
• CID: 2134865
• PubChem ID: 329760436
• Update Time: 2025-05-24

3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate
• 1-Ethyl-3-methylimidazolium dimethyl phosphate
• 1-Methyl-3-ethyl-imidazoleum dimethyl phosphate
• 3-Ethyl-1-methyl-1H-imidazol-3-ium dimethyl phosphate
• 1-Ethyl-3-methylimidazolium dimethyl phosphate
• DB-079955
• 1-Ethyl-3-methylimidazolium dimethyl phosphate, >=98.0% (HPLC)
• SCHEMBL668434
• 945611-27-8
• dimethyl phosphate;1-ethyl-3-methylimidazol-3-ium
• G78953
• 1-Ethyl-3-methylimidazolium dimethyl phosphate, >98%
• 1-Ethyl-3-methylimidazolium dimethylphosphate, 98%
• WTKUDOCGUOSPGV-UHFFFAOYSA-M
• AKOS028109754
• MFCD10566974

• MDL： MFCD10566974
• Inchi： 1S/C6H11N2.C2H7O4P/c1-3-8-5-4-7(2)6-8;1-5-7(3,4)6-2/h4-6H,3H2,1-2H3;1-2H3,(H,3,4)/q+1;/p-1
• InChI Key： WTKUDOCGUOSPGV-UHFFFAOYSA-M
• SMILES： O=P(OC)(OC)[O-].C1N(C)C=[N+](CC)C=1

Computed Properties

• Exact Mass: 236.09259403g/mol
• Monoisotopic Mass: 236.09259403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Refractive Index: n20/D 1.483

3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on 3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate

Comprehensive Overview of 3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate (CAS No. 945611-27-8)

The compound 3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate (CAS No. 945611-27-8) is a highly versatile ionic liquid with significant applications in modern chemistry and industrial processes. As a member of the imidazolium-based ionic liquids family, it has garnered attention for its unique physicochemical properties, including low volatility, high thermal stability, and tunable solubility. These characteristics make it a valuable candidate for green chemistry initiatives, where reducing environmental impact is a top priority.

One of the most frequently searched questions about 3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate revolves around its role in electrolyte formulations for energy storage devices. With the growing demand for lithium-ion batteries and supercapacitors, researchers are exploring this compound as a potential alternative to traditional organic solvents due to its non-flammability and wide electrochemical window. Its compatibility with advanced materials like graphene and carbon nanotubes further enhances its appeal in next-generation energy solutions.

Another area of interest is its application in catalysis and organic synthesis. The imidazolium cation paired with the dimethyl phosphate anion creates a synergistic effect that can accelerate reactions such as Friedel-Crafts alkylation and Diels-Alder cycloaddition. This has led to increased adoption in pharmaceutical intermediates and fine chemical production, aligning with the industry's shift toward sustainable manufacturing practices.

From a material science perspective, 3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate is being investigated for its potential in polymer processing and composite materials. Its ability to dissolve biopolymers like cellulose and chitosan opens doors for biodegradable plastics development, addressing global concerns over plastic pollution. Additionally, its use as a lubricant additive has shown promise in reducing friction and wear in high-performance machinery.

Safety and handling of this compound are also common search topics. While not classified as hazardous under standard regulations, proper storage in airtight containers away from moisture is recommended to maintain stability. Its low toxicity profile compared to conventional solvents makes it a safer choice for laboratory and industrial settings, though standard personal protective equipment (PPE) should always be used.

In analytical chemistry, 3-ethyl-1-methyl-1H-Imidazolium dimethyl phosphate serves as a stationary phase modifier in chromatography, improving separation efficiency for polar compounds. This application is particularly relevant in pharmaceutical quality control and environmental analysis, where precision is critical. Its high purity grades (>98%) are available for research purposes, with customized formulations upon request.

The future outlook for 945611-27-8 appears promising, with ongoing research exploring its potential in CO2 capture technologies and smart materials responsive to external stimuli. As industries prioritize circular economy principles, the demand for recyclable ionic liquids like this compound is expected to rise significantly in the coming decade.